2-[(4-methoxyphenyl)imino]-3-methyl-5-{[1-(2-phenoxyethyl)-1H-indol-3-yl]methylene}-1,3-thiazolidin-4-one

• Molecular Formula: C28H25N3O3S
• Molecular Weight: 483.6 g/mol
• IUPAC Name: (5Z)-2-(4-methoxyphenyl)imino-3-methyl-5-[[1-(2-phenoxyethyl)indol-3-yl]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H25N3O3S/c1-30-27(32)26(35-28(30)29-21-12-14-22(33-2)15-13-21)18-20-19-31(25-11-7-6-10-24(20)25)16-17-34-23-8-4-3-5-9-23/h3-15,18-19H,16-17H2,1-2H3/b26-18-,29-28?
• InChI Key: HQGCWQATRZDRFK-GGNNGZDKSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CN(C3=CC=CC=C32)CCOC4=CC=CC=C4)/SC1=NC5=CC=C(C=C5)OC
• SMILES: CN1C(=O)C(=CC2=CN(C3=CC=CC=C32)CCOC4=CC=CC=C4)SC1=NC5=CC=C(C=C5)OC

Description

2-[(4-methoxyphenyl)imino]-3-methyl-5-{[1-(2-phenoxyethyl)-1H-indol-3-yl]methylene}-1,3-thiazolidin-4-one is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as MTPI and has been synthesized through various methods to study its mechanism of action and potential applications.

Mechanism of Action

The mechanism of action of MTPI is not fully understood, but it has been suggested that the compound interacts with various cellular targets, including DNA, enzymes, and receptors. MTPI has been found to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR pathway. The compound has also been found to inhibit the NF-κB pathway, which plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
MTPI has been found to exhibit a wide range of biochemical and physiological effects, including modulation of cellular signaling pathways, inhibition of oxidative stress, and regulation of gene expression. The compound has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

MTPI has several advantages for lab experiments, including its relatively simple synthesis, high yield, and purity. The compound is also stable under various conditions and can be easily stored. However, the limitations of MTPI include its low solubility in water and its potential toxicity, which requires careful handling and disposal.

Future Directions

MTPI has several potential future directions for scientific research, including further studies on its mechanism of action, optimization of its synthesis method, and development of novel derivatives with improved properties. The compound also has potential applications in drug discovery and development, particularly for the treatment of cancer and other diseases. Further studies are needed to fully understand the potential of MTPI in various fields and to develop effective therapeutic strategies.

Synthesis Methods

The synthesis of MTPI involves the reaction of 2-aminothiazole with 4-methoxybenzaldehyde to form Schiff base, which is then reacted with 1-(2-phenoxyethyl)-1H-indole-3-carbaldehyde to form the final product. The synthesis of MTPI has been optimized through various methods to obtain high yields and purity.

Scientific Research Applications

MTPI has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been found to exhibit anticancer, anti-inflammatory, and antioxidant activities. MTPI has also been studied for its potential applications in treating neurodegenerative diseases and metabolic disorders.